Cas no 143121-07-7 (Carbamic acid,diethyl-, 2,4-dichloro-5-(2-propynyloxy)phenyl ester (9CI))

• Product Name: Carbamic acid,diethyl-, 2,4-dichloro-5-(2-propynyloxy)phenyl ester (9CI)
• CAS No: 143121-07-7
• MF: C₁₄H₁₅Cl₂NO₃
• MW: 316.179802179337
• CID: 210055
• PubChem ID: 86434
• Update Time: 2025-04-19

Carbamic acid,diethyl-, 2,4-dichloro-5-(2-propynyloxy)phenyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,diethyl-, 2,4-dichloro-5-(2-propynyloxy)phenyl ester (9CI)
• (2,4-dichloro-5-prop-2-ynoxyphenyl) N,N-diethylcarbamate
• 143121-07-7
• DTXSID40162318
• Carbamic acid, N,N-diethyl-, (2,4-Dichloro-5-prop-2-ynoxyphenyl) ester

• Inchi： 1S/C14H15Cl2NO3/c1-4-7-19-12-9-13(11(16)8-10(12)15)20-14(18)17(5-2)6-3/h1,8-9H,5-7H2,2-3H3
• InChI Key： PADHVCZLVQMGJV-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1OC(N(CC)CC)=O)OCC#C)Cl

Computed Properties

• Exact Mass: 315.04305
• Monoisotopic Mass: 315.042899
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.8
• XLogP3: 3.8

Experimental Properties

• Density: 1.272
• Boiling Point: 415°Cat760mmHg
• Flash Point: 204.8°C
• Refractive Index: 1.546
• PSA: 38.77